Cas no 701954-74-7 (Phenol, 2-methoxy-5-[5-(3,4,5-trimethoxyphenyl)-3-isoxazolyl]-)
701954-74-7 structure
Product Name:Phenol, 2-methoxy-5-[5-(3,4,5-trimethoxyphenyl)-3-isoxazolyl]-
CAS No:701954-74-7
MF:C19H19NO6
MW:357.357265710831
CID:547581
PubChem ID:11337247
Update Time:2025-04-19
Phenol, 2-methoxy-5-[5-(3,4,5-trimethoxyphenyl)-3-isoxazolyl]- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2-methoxy-5-[5-(3,4,5-trimethoxyphenyl)-3-isoxazolyl]-
- 2-methoxy-5-[5-(3,4,5-trimethoxyphenyl)-1,2-oxazol-3-yl]phenol
- CHEMBL179156
- DTXSID90462835
- 2-methoxy-5-(5-(3,4,5-trimethoxyphenyl)isoxazol-3-yl)phenol
- 701954-74-7
- SCHEMBL5686432
- QPMVNZHDVVLZST-UHFFFAOYSA-N
-
- Inchi: 1S/C19H19NO6/c1-22-15-6-5-11(7-14(15)21)13-10-16(26-20-13)12-8-17(23-2)19(25-4)18(9-12)24-3/h5-10,21H,1-4H3
- InChI Key: QPMVNZHDVVLZST-UHFFFAOYSA-N
- SMILES: O1C(=CC(C2C=CC(=C(C=2)O)OC)=N1)C1C=C(C(=C(C=1)OC)OC)OC
Computed Properties
- Exact Mass: 357.12127
- Monoisotopic Mass: 357.12123733g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 424
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 83.2Ų
Experimental Properties
- PSA: 83.18
Phenol, 2-methoxy-5-[5-(3,4,5-trimethoxyphenyl)-3-isoxazolyl]- Related Literature
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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